Cas no 93859-10-0 (1,3-Cyclohexanediamine,4-methyl-N1,N3-bis(1-methylpropylidene)-)

1,3-Cyclohexanediamine,4-methyl-N1,N3-bis(1-methylpropylidene)- structure
93859-10-0 structure
Product name:1,3-Cyclohexanediamine,4-methyl-N1,N3-bis(1-methylpropylidene)-
CAS No:93859-10-0
MF:C15H28N2
MW:236.396224021912
CID:809867
PubChem ID:3022723

1,3-Cyclohexanediamine,4-methyl-N1,N3-bis(1-methylpropylidene)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanediamine,4-methyl-N1,N3-bis(1-methylpropylidene)-
    • N,N'-bis(1-methylpropylidene)-4-methylcyclohexane-1,3-diamine
    • N-[3-(butan-2-ylideneamino)-4-methylcyclohexyl]butan-2-imine
    • 4-Methyl-N1,N3-bis(1-methylpropylidene)-1,3-cyclohexanediamine
    • N,N'-BIS-(1-METHYLPROPYLIDENE)-4-METHYLCYCLOHEXANE-1,3-DIAMINE
    • NS00063081
    • 93859-10-0
    • EINECS 299-346-5
    • DTXSID701177617
    • Inchi: InChI=1S/C15H28N2/c1-6-12(4)16-14-9-8-11(3)15(10-14)17-13(5)7-2/h11,14-15H,6-10H2,1-5H3
    • InChI Key: YIVCBTFDBCYFIL-UHFFFAOYSA-N
    • SMILES: CCC(=NC1CCC(C(C1)N=C(C)CC)C)C

Computed Properties

  • Exact Mass: 236.225249
  • Monoisotopic Mass: 236.225249
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.7
  • XLogP3: 2.5

Experimental Properties

  • Density: 0.94
  • Boiling Point: 303.4°Cat760mmHg
  • Flash Point: 129.2°C
  • Refractive Index: 1.504

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